Cas no 21204-67-1 (methyl (triphenylphosphoranylidene)acetate)

Methyl (triphenylphosphoranylidene)acetate is a versatile Wittig reagent widely used in organic synthesis for the formation of carbon-carbon double bonds. Its phosphorane moiety facilitates efficient olefination reactions with carbonyl compounds, yielding α,β-unsaturated esters with high selectivity. The reagent is particularly valued for its stability, ease of handling, and compatibility with a broad range of substrates. It is commonly employed in the synthesis of fine chemicals, pharmaceuticals, and complex organic molecules, offering reliable performance under mild reaction conditions. The crystalline solid form ensures precise measurement and reproducibility, making it a preferred choice for laboratory and industrial applications requiring controlled alkene synthesis.
methyl (triphenylphosphoranylidene)acetate structure
21204-67-1 structure
Product name:methyl (triphenylphosphoranylidene)acetate
CAS No:21204-67-1
MF:C21H19O2P
MW:334.348126649857
CID:2131391
PubChem ID:14964011

methyl (triphenylphosphoranylidene)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl (triphenylphosphoranylidene)acetate
    • (E)-2-(Triphenylphosphonio)-1-methoxyethene-1-olate
    • 21204-67-1
    • (2-Hydroxy-2-methoxyvinyl)triphenylphosphonium hydroxide inner salt
    • (E)-1-methoxy-2-triphenylphosphaniumylethenolate
    • Inchi: InChI=1S/C21H19O2P/c1-23-21(22)17-24(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17H,1H3/b21-17+
    • InChI Key: NTNUDYROPUKXNA-HEHNFIMWSA-N
    • SMILES: COC(=C[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)[O-]

Computed Properties

  • Exact Mass: 334.11226684g/mol
  • Monoisotopic Mass: 334.11226684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 32.3Ų

methyl (triphenylphosphoranylidene)acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1610160-10g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
10g
¥1387 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1610160-25g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
25g
¥2400 2023-04-14
Aaron
AR01KFLN-250mg
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
250mg
$14.00 2023-12-14
1PlusChem
1P01KFDB-10g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
10g
$169.00 2023-12-19
1PlusChem
1P01KFDB-5g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
5g
$115.00 2023-12-19
1PlusChem
1P01KFDB-1g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
1g
$69.00 2023-12-19
eNovation Chemicals LLC
Y1238460-1g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
1g
$75 2024-06-05
eNovation Chemicals LLC
Y1238460-10g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
10g
$145 2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1610160-1g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
1g
¥208 2023-04-14
eNovation Chemicals LLC
Y1238460-10g
methyl (triphenylphosphoranylidene)acetate
21204-67-1 98%
10g
$175 2023-09-04

methyl (triphenylphosphoranylidene)acetate Related Literature

Additional information on methyl (triphenylphosphoranylidene)acetate

Methyl (Triphenylphosphoranylidene)Acetate: A Comprehensive Overview

Methyl (Triphenylphosphoranylidene)Acetate, identified by the CAS No. 21204-67-1, is a significant compound in the realm of organic chemistry. This compound, often abbreviated as TPAP (Triphenylphosphine Acetone), has garnered substantial attention due to its versatile applications in various chemical reactions. The structure of this compound comprises a central phosphorus atom bonded to three phenyl groups and an acetate group, making it a key player in organophosphorus chemistry.

The synthesis of methyl (triphenylphosphoranylidene)acetate involves the reaction of triphenylphosphine with ketones under specific conditions. This process highlights its role as an intermediate in the formation of more complex organophosphorus compounds. Recent studies have explored its stability under varying thermal and photolytic conditions, revealing its potential for use in high-temperature chemical processes.

One of the most notable applications of TPAP is in the field of catalysis. It has been employed as a catalyst in various organic transformations, including oxidation and reduction reactions. For instance, its ability to facilitate the oxidation of alcohols to ketones has been extensively documented in recent research. This property makes it invaluable in the synthesis of fine chemicals and pharmaceutical intermediates.

In addition to its catalytic roles, methyl (triphenylphosphoranylidene)acetate has found applications in polymer chemistry. Its ability to act as a chain transfer agent in polymerization reactions has been a focal point of recent studies. Researchers have demonstrated its potential in producing polymers with tailored properties, such as enhanced thermal stability and mechanical strength.

The spectroscopic properties of this compound have also been a subject of interest. Advanced techniques like NMR and IR spectroscopy have been employed to elucidate its molecular structure and bonding characteristics. These studies have provided deeper insights into its electronic structure, which is crucial for understanding its reactivity and selectivity in chemical reactions.

Recent advancements in computational chemistry have enabled researchers to model the behavior of TPAP in various chemical environments. These computational studies have complemented experimental findings, offering a more comprehensive understanding of its reactivity and potential applications.

In conclusion, methyl (triphenylphosphoranylidene)acetate, CAS No. 21204-67-1, stands out as a versatile and valuable compound in organic chemistry. Its diverse applications, coupled with ongoing research into its properties and potential uses, ensure that it remains a topic of significant interest for scientists and industry professionals alike.

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